Cas no 61830-29-3 (2,6-Pyridinedicarboxylic acid, 3,5-diamino-)

• Product Name: 2,6-Pyridinedicarboxylic acid, 3,5-diamino-
• CAS No: 61830-29-3
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 465134
• PubChem ID: 12361234
• Update Time: 2025-04-19

2,6-Pyridinedicarboxylic acid, 3,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 3,5-diamino-
• 3,5-diaminopyridine-2,6-dicarboxylic acid
• 61830-29-3
• DTXSID00494102

• Inchi： 1S/C7H7N3O4/c8-2-1-3(9)5(7(13)14)10-4(2)6(11)12/h1H,8-9H2,(H,11,12)(H,13,14)
• InChI Key： BACBVKHTNBUQRH-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC(=C(C(=O)O)N=1)N)N)=O

Computed Properties

• Exact Mass: 197.04371
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.53